Cas no 1803606-93-0 (Ethyl 2-(azetidin-3-yl)-2-fluoroacetate hydrochloride)

• Product Name: Ethyl 2-(azetidin-3-yl)-2-fluoroacetate hydrochloride
• CAS No: 1803606-93-0
• MF: C₇H₁₃ClFNO₂
• MW: 197.635024785995
• MDL: MFCD28968309
• CID: 4617873
• PubChem ID: 119032071
• Update Time: 2025-11-06

Ethyl 2-(azetidin-3-yl)-2-fluoroacetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(azetidin-3-yl)-2-fluoroacetate hydrochloride
• ethyl 2-(azetidin-3-yl)-2-fluoroacetate;hydrochloride
• Ethyl 2-(azetidin-3-yl)-2-fluoroacetate hydrochloride

• MDL： MFCD28968309
• Inchi： 1S/C7H12FNO2.ClH/c1-2-11-7(10)6(8)5-3-9-4-5;/h5-6,9H,2-4H2,1H3;1H
• InChI Key： OQHUOFNFEZIVBU-UHFFFAOYSA-N
• SMILES： Cl.FC(C(=O)OCC)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 147
• Topological Polar Surface Area: 38.3

Additional information on Ethyl 2-(azetidin-3-yl)-2-fluoroacetate hydrochloride

Market Research and Analysis of Ethyl 2-(azetidin-3-yl)-2-fluoroacetate hydrochloride in Chemical Biomedical Field

The compound Ethyl 2-(azetidin-3-yl)-2-fluoroacetate hydrochloride, identified by the CAS number 1803606-93-0, has emerged as a significant player in the chemical biomedical industry. This compound is primarily utilized in advanced drug development processes, particularly in the synthesis of bioactive molecules with potential therapeutic applications.

Recent studies have highlighted its role in the creation of novel pharmaceutical agents targeting various disease states, including central nervous system disorders and oncological conditions. The demand for this compound has been driven by its unique chemical properties, which facilitate its integration into complex molecular frameworks.

Market analysis indicates a growing interest from both academic research institutions and pharmaceutical companies. The global supply chain for this compound is currently dominated by a few key manufacturers, with a significant portion of production originating from Asia-Pacific regions. However, rising regulatory standards and increasing research activities are prompting a diversification of suppliers to meet the escalating demand.

The application of Ethyl 2-(azetidin-3-yl)-2-fluoroacetate hydrochloride extends beyond traditional drug discovery, with emerging uses in diagnostic tools and biotechnological processes. Its compatibility with modern synthetic methodologies has further enhanced its appeal within the biomedical sector.

Looking ahead, the market for this compound is expected to witness sustained growth, fueled by advancements in medicinal chemistry and personalized medicine initiatives. Stakeholders are advised to closely monitor emerging trends and technological innovations to capitalize on future opportunities.